molecular formula C10H14N2O3 B8787612 3-{[(3-Nitrophenyl)methyl]amino}propan-1-ol

3-{[(3-Nitrophenyl)methyl]amino}propan-1-ol

Cat. No. B8787612
M. Wt: 210.23 g/mol
InChI Key: VPVBVIMTAIOJMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{[(3-Nitrophenyl)methyl]amino}propan-1-ol is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H14N2O3

Molecular Weight

210.23 g/mol

IUPAC Name

3-[(3-nitrophenyl)methylamino]propan-1-ol

InChI

InChI=1S/C10H14N2O3/c13-6-2-5-11-8-9-3-1-4-10(7-9)12(14)15/h1,3-4,7,11,13H,2,5-6,8H2

InChI Key

VPVBVIMTAIOJMV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])CNCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of m-nitrobenzaldehyde (94.23 mmol) and trimethylorthoformate (15.5 mL, 141 mmol) in MeOH (300 mL) is added dropwise 3-amino-1-propanol (7.21 mL, 94.23 mmol) at room temperature. The reaction is allowed to stir at room temperature for 5 hours followed by cooling to 0° C. in an ice bath. Sodium borohydride (3.56 g, 94.23 mmol) is added in two portions and when the bubbling stops the solvent is evaporated. The resulting residue is partitioned between ethyl acetate (75 mL) and water (75 mL). The aqueous layer is extracted twice with ethyl acetate (75 mL). The ethyl acetate extracts are collected and washed twice with Brine (50 mL), dried over MgSO4, filtered, and concentrated. Drying will give the title compound.
Quantity
94.23 mmol
Type
reactant
Reaction Step One
Quantity
15.5 mL
Type
reactant
Reaction Step One
Quantity
7.21 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
3.56 g
Type
reactant
Reaction Step Two

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